Cas no 1000068-24-5 ((1-(tert-Butoxycarbonyl)-7-chloro-1H-indol-2-yl)boronic acid)

• Product Name: (1-(tert-Butoxycarbonyl)-7-chloro-1H-indol-2-yl)boronic acid
• CAS No: 1000068-24-5
• MF: C₁₃H₁₅BClNO₄
• MW: 295.526502847672
• MDL: MFCD11616285
• CID: 833155
• PubChem ID: 57440675
• Update Time: 2025-10-29

(1-(tert-Butoxycarbonyl)-7-chloro-1H-indol-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (1-(tert-Butoxycarbonyl)-7-chloro-1H-indol-2-yl)boronic acid
• (-)-PHCCC
• [7-chloro-1-[(2-methylpropan-2-yl)oxycarbonyl]indol-2-yl]boronic acid
• 1H-Indole-1-carboxylic acid, 2-borono-7-chloro-, 1-(1,1- dimethylethyl) ester
• [1-(tert-butoxycarbonyl)-7-chloro-H-indol-2-yl]boronic acid
• 1-(tert-butoxycarbonyl)-7-chloro-1H-indol-2-ylboronic acid
• AK109549
• KB-65254
• SureCN2873473
• 2-Borono-7-chloro-1H-indole-1-carboxylic acid 1-(1,1-dimethylethyl) ester
• 1H-Indole-1-carboxylic acid, 2-borono-7-chloro-, 1-(1,1-dimethylethyl) ester
• PB39254
• (1-(tert-Butoxycarbonyl)-7-chloro-1H-indol-2-yl)boronicacid
• SCHEMBL2873473
• [1-(tert-Butoxycarbonyl)-7-chloro-1H-indol-2-yl]boronic acid
• CS-14070
• NXWDAFDCKRNQKL-UHFFFAOYSA-N
• DTXSID00726450
• AKOS016009125
• (1-Boc-7-chloro-1H-indol-2-yl)boronic acid
• 1000068-24-5
• CS-B0481
• -7-chloro-1H-indol-2-yl)

• MDL： MFCD11616285
• Inchi： 1S/C13H15BClNO4/c1-13(2,3)20-12(17)16-10(14(18)19)7-8-5-4-6-9(15)11(8)16/h4-7,18-19H,1-3H3
• InChI Key： NXWDAFDCKRNQKL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C=C(B(O)O)N(C(=O)OC(C)(C)C)C=21

Computed Properties

• Exact Mass: 295.0782658g/mol
• Monoisotopic Mass: 295.0782658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.7Ų

Additional information on (1-(tert-Butoxycarbonyl)-7-chloro-1H-indol-2-yl)boronic acid

Introduction to (1-(tert-Butoxycarbonyl)-7-chloro-1H-indol-2-yl)boronic Acid (CAS No. 1000068-24-5)

(1-(tert-Butoxycarbonyl)-7-chloro-1H-indol-2-yl)boronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 1000068-24-5, is a key intermediate in the synthesis of various biologically active molecules, particularly those involving boronic acid functionalities. The presence of both a tert-butoxycarbonyl (Boc) protecting group and a chloro-substituted indole core makes this compound highly versatile for further chemical modifications and applications.

The indole scaffold, a prominent structural motif in numerous natural products and pharmaceuticals, contributes to the compound's potential biological activity. Specifically, the 7-chloro substitution on the indole ring enhances its reactivity, making it an attractive precursor for Suzuki-Miyaura cross-coupling reactions, which are widely employed in the construction of complex organic molecules. The Boc group, on the other hand, provides stability to the carboxylic acid moiety during synthetic transformations, ensuring that it can be selectively introduced or removed as needed.

In recent years, there has been a surge in research focused on developing novel boronic acid derivatives for therapeutic applications. Boronic acids are known for their ability to form reversible covalent bonds with sugars and other biomolecules, a property that has been exploited in the development of antibiotics and antiviral agents. The compound (1-(tert-Butoxycarbonyl)-7-chloro-1H-indol-2-yl)boronic acid represents a promising candidate for further exploration in this area, particularly due to its unique structural features.

One of the most compelling aspects of this compound is its utility in the synthesis of heterocyclic compounds. Heterocycles are integral to many drugs and natural products, and their structural diversity often correlates with biological activity. The indole ring in (1-(tert-Butoxycarbonyl)-7-chloro-1H-indol-2-yl)boronic acid provides a rich platform for functionalization, allowing chemists to introduce various substituents at different positions while maintaining the core pharmacophore. This flexibility has made it a valuable building block in medicinal chemistry.

The Boc group not only protects the carboxylic acid functionality but also influences the electronic properties of the molecule. This can be particularly useful in designing molecules with specific interactions with biological targets. For instance, the electron-withdrawing nature of the Boc group can modulate the reactivity of adjacent functional groups, enabling precise control over synthetic pathways.

Recent studies have highlighted the importance of boronic acids in drug discovery. For example, boron-containing compounds have shown efficacy in treating various diseases, including cancer and inflammatory disorders. The ability of boronic acids to interact with enzymes and receptors has led to their incorporation into targeted therapies. The compound (1-(tert-Butoxycarbonyl)-7-chloro-1H-indol-2-yl)boronic acid, with its unique structural features, could serve as a precursor for such targeted agents.

The synthesis of this compound typically involves multi-step organic transformations, starting from commercially available precursors such as 2-bromoindole or 2-chloroindole. The introduction of the Boc group is often achieved through reaction with diethyl carbonate in the presence of a base, while the boronic acid functionality is generated via lithiation followed by quenching with trimethyl borate or triisopropyl borate. These synthetic routes highlight the compound's accessibility and utility in laboratory settings.

The versatility of (1-(tert-Butoxycarbonyl)-7-chloro-1H-indol-2-yl)boronic acid extends beyond its role as an intermediate in drug synthesis. It has also been explored in materials science applications, particularly in the development of organic electronic devices. Boron-containing compounds are known for their semiconducting properties, and derivatives like this one could potentially be used in thin-film transistors or other optoelectronic devices.

In conclusion, (1-(tert-Butoxycarbonyl)-7-chloro-1H-indol-2-yl)boronic acid (CAS No. 1000068-24-5) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features make it an invaluable tool for synthetic chemists seeking to develop novel biologically active molecules or advanced materials. As research continues to uncover new applications for boronic acids, compounds like this one are likely to play an increasingly important role in scientific innovation.